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Compound of Interest

Compound Name: 2-Chloroadamantane

CAS No.: 7346-41-0

Cat. No.: B1585024 Get Quote

Executive Summary
2-Chloroadamantane (CAS: 7346-41-0) is a lipophilic, cage-structured derivative of

adamantane used primarily as an intermediate in the synthesis of antivirals (e.g., amantadine

derivatives) and CNS-targeting therapeutics.[1][2] Its rigid tricyclic scaffold imparts unique

solubility characteristics: high solubility in non-polar hydrocarbons and chlorinated solvents, but

negligible solubility in aqueous media.[1][2][3]

This guide provides a definitive solubility landscape, validated experimental protocols for

solubility determination, and strategic insights for process chemists and formulation scientists.

[1][2][3]

Physicochemical Foundation
To predict solubility behavior, one must understand the competition between the crystal lattice

energy of the solid and the solvation energy provided by the solvent.[1]

Table 1: Key Physicochemical Properties
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Property Value Technical Note

Molecular Formula
Rigid, strain-free diamondoid

cage.[1][2][3]

Molecular Weight 170.68 g/mol

Low MW facilitates high

molarity in organic phases.[1]

[2][3]

Melting Point 194–195 °C

High MP indicates strong

crystal lattice packing forces

(plastic crystal nature).[1][2][3]

LogP (Octanol/Water) ~3.2 – 3.4 (Estimated)

Highly lipophilic; readily

crosses the Blood-Brain

Barrier (BBB).[1][2][3]

Appearance White Crystalline Solid

Sublimes at elevated

temperatures/low pressure.[1]

[2][3]

Mechanistic Insight: The adamantane core functions as a "grease ball," driving interactions via

London Dispersion Forces.[1][3] The chlorine atom at the C2 position introduces a minor dipole

moment, slightly enhancing solubility in polar aprotic solvents (like DMSO) compared to

unsubstituted adamantane, but the molecule remains overwhelmingly hydrophobic.[1]

Solubility Landscape
The following categorization is based on empirical synthesis data and structural analogs (1-

chloroadamantane).

Class A: High Solubility (Process Solvents)
Use for: Reaction media, extractions, and initial dissolution.[1]

Chlorinated Solvents: Dichloromethane (DCM), Chloroform (

), Carbon Tetrachloride.[1][2][3]
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Mechanism:[3][4][5] Excellent polarity match with the C-Cl bond; high solvent density

disrupts crystal packing.[2][3]

Non-Polar Hydrocarbons: Hexane, Cyclohexane, Toluene, Benzene.[1][2][3]

Mechanism:[3][4][5] "Like dissolves like."[1][2][3][6] The aliphatic cage interacts favorably

with aliphatic and aromatic solvents.[2][3]

Ethers: Tetrahydrofuran (THF), Diethyl Ether.[1][2][3]

Class B: Moderate/Temperature-Dependent Solubility
(Purification Solvents)
Use for: Recrystallization and solvent swaps.[1][2]

Alcohols: Methanol, Ethanol, Isopropanol.[1][2][3]

Behavior: 2-Chloroadamantane is sparingly soluble at room temperature (RT) but

significantly soluble at boiling points.[1][2][3] This steep solubility curve makes alcohols

ideal for recrystallization.[1][2][3]

Polar Aprotics: DMSO, DMF, Acetone.[1][2][3]

Behavior: Soluble, but often requires heating or high volumes.[1][2][3]

Class C: Low/Insoluble (Anti-Solvents)
Use for: Precipitation and yield maximization.[1]

Aqueous Media: Water, acidic/basic aqueous buffers.[1][2][3]

Behavior: Practically insoluble (< 0.1 mg/mL).[1][2][3] The hydrophobic cage repels water

structure (hydrophobic effect).[1][2][3]

Experimental Protocols
As a senior scientist, I emphasize that literature values are often estimates. You must validate

solubility in your specific context (purity, temperature).[1][2][3]
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Protocol 4.1: Gravimetric Solubility Determination
Use this "Self-Validating System" to generate precise data for your solvent of interest.[1][2][3]

Materials: 2-Chloroadamantane (dried), 0.45 µm PTFE syringe filters, tared vials.[1][2][3]

Saturation: Add excess 2-Chloroadamantane to 5 mL of the target solvent in a sealed vial.

Equilibration: Agitate at the target temperature (e.g., 25°C) for 24 hours.

Filtration: Draw the supernatant through a pre-warmed 0.45 µm PTFE filter to remove

undissolved solids.[2][3]

Evaporation: Transfer a precise volume (e.g., 2 mL) of filtrate to a tared vial. Evaporate

solvent under nitrogen stream or vacuum.[1][2][3]

Quantification: Weigh the dry residue.

Calculation:

[1][2][3]

Protocol 4.2: Purification via Recrystallization
Objective: Remove polar impurities from crude synthesis.[2][3] Solvent System: Methanol

(Solvent) / Water (Anti-solvent) OR Pure Ethanol.[1][2][3]

Dissolve crude 2-Chloroadamantane in minimal boiling Ethanol (~78°C).

Perform a hot filtration if insoluble particulates (e.g., inorganic salts) are present.[1][2][3]

Allow the solution to cool slowly to RT, then to 4°C.

Optional: If crystallization is slow, add dropwise water (anti-solvent) until turbidity persists,

then cool.[1][2][3]

Filter crystals and wash with cold Methanol.

Visualizations
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Figure 1: Solvent Selection Decision Tree
This logic flow guides the selection of solvents based on the operational stage.[3]

Start: Select Operation

Synthesis / Reaction Purification / Crystallization Extraction / Workup

Preferred: DCM, Chloroform
(High Solubility, Inert)

Dissolve Reactants

Is impurity polar? Organic Phase: Hexane or Toluene
Aqueous Phase: Water (Wash)

Partitioning

Use Ethanol or Methanol
(Temp-dependent solubility)

Yes

Use Hexane/DCM mix

No

Click to download full resolution via product page

Caption: Decision matrix for selecting solvents based on chemical process requirements.

Figure 2: Solubility Determination Workflow
A visual guide to Protocol 4.1.

1. Saturation
(Excess Solid + Solvent)

2. Equilibration
(24h Agitation @ Temp)

3. Filtration
(0.45µm PTFE Filter)

4. Evaporation
(Remove Solvent)

5. Gravimetric Analysis
(Calc mg/mL)

Click to download full resolution via product page

Caption: Step-by-step gravimetric workflow for determining absolute solubility.

Implications for Drug Development
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Bioavailability & Formulation
The high LogP (>3.[2][3]0) of 2-Chloroadamantane suggests excellent permeability across

biological membranes, including the Blood-Brain Barrier (BBB).[1][2][3] However, this comes at

the cost of solubility-limited absorption (BCS Class II behavior).[1][2][3]

Formulation Strategy:

Cyclodextrins: Use

-cyclodextrin or hydroxypropyl-

-cyclodextrin (HP

CD) to encapsulate the hydrophobic adamantane cage, enhancing aqueous solubility for
injection or oral delivery.[1][2][3]

Lipid Systems: Solubilize in lipid-based vehicles (e.g., Miglyol) or self-emulsifying drug

delivery systems (SEDDS).[1][2][3]

Synthesis & Scale-Up
In process chemistry, the volatility of 2-Chloroadamantane (sublimation potential) must be

managed during solvent removal.[1][2] Avoid high-vacuum drying at elevated temperatures

(>50°C) for prolonged periods to prevent yield loss.[1][2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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